Cas no 1864062-56-5 (3-(chlorosulfonyl)-2-nitrobenzoic acid)

• Product Name: 3-(chlorosulfonyl)-2-nitrobenzoic acid
• CAS No: 1864062-56-5
• MF: C₇H₄ClNO₆S
• MW: 265.627759933472
• CID: 4625320
• PubChem ID: 121552266
• Update Time: 2025-06-08

3-(chlorosulfonyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(chlorosulfonyl)-2-nitrobenzoic acid
• Benzoic acid, 3-(chlorosulfonyl)-2-nitro-

• Inchi： 1S/C7H4ClNO6S/c8-16(14,15)5-3-1-2-4(7(10)11)6(5)9(12)13/h1-3H,(H,10,11)
• InChI Key： DREAVMRQMNHMMF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(S(Cl)(=O)=O)=C1[N+]([O-])=O

Additional information on 3-(chlorosulfonyl)-2-nitrobenzoic acid

Recent Advances in the Application of 3-(Chlorosulfonyl)-2-nitrobenzoic Acid (CAS: 1864062-56-5) in Chemical Biology and Pharmaceutical Research

3-(Chlorosulfonyl)-2-nitrobenzoic acid (CAS: 1864062-56-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its unique reactivity and potential applications in drug discovery and chemical biology. This compound, characterized by its chlorosulfonyl and nitro functional groups, serves as a key building block in the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in the development of novel sulfonamide-based inhibitors, targeted covalent modifiers, and fluorescent probes for biological imaging.

One of the most notable applications of 3-(chlorosulfonyl)-2-nitrobenzoic acid is its role in the synthesis of covalent inhibitors targeting cysteine residues in proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating irreversible inhibitors for SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The chlorosulfonyl group's electrophilic nature allows for selective modification of nucleophilic amino acids, making it particularly valuable for targeted drug design strategies.

In chemical biology research, this compound has been employed as a precursor for the development of activity-based probes (ABPs). Researchers have successfully conjugated 3-(chlorosulfonyl)-2-nitrobenzoic acid with various reporter tags, enabling the visualization and quantification of enzyme activities in complex biological systems. A recent Nature Chemical Biology publication highlighted its use in profiling the activity of sulfotransferases, providing new insights into their biological roles and potential as therapeutic targets.

The compound's stability and reactivity have also made it attractive for materials science applications. Several research groups have reported its incorporation into polymer backbones to create stimuli-responsive materials. These materials show promise for controlled drug delivery systems, particularly in environments where pH or redox conditions can trigger the release of therapeutic payloads.

Recent synthetic methodology developments have expanded the utility of 3-(chlorosulfonyl)-2-nitrobenzoic acid. A 2024 Advanced Synthesis & Catalysis paper described a novel palladium-catalyzed coupling reaction that enables the direct functionalization of the aromatic ring, opening new possibilities for structure-activity relationship studies in medicinal chemistry programs.

Despite these advances, challenges remain in optimizing the selectivity and pharmacokinetic properties of compounds derived from this scaffold. Current research efforts are focusing on computational modeling approaches to predict and improve the binding specificity of molecules incorporating this structural motif. The integration of machine learning techniques with experimental validation is expected to accelerate the discovery of novel therapeutic agents based on this chemical platform.

Looking forward, the unique properties of 3-(chlorosulfonyl)-2-nitrobenzoic acid position it as a valuable tool for both drug discovery and fundamental biological research. Its versatility in forming covalent bonds with biological targets, combined with recent methodological advances in its derivatization, suggests that this compound will continue to play an important role in the development of next-generation chemical probes and therapeutic agents.